Cas no 173996-25-3 ((2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol)

• Product Name: (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
• CAS No: 173996-25-3
• MF: C₁₀H₁₀F₂O
• MW: 184.18
• CID: 5152335
• PubChem ID: 54483016
• Update Time: 2026-03-03

(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 5,7-difluoro-1,2,3,4-tetrahydro-, (2R)-
• (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol

• Inchi： 1S/C10H10F2O/c11-7-3-6-4-8(13)1-2-9(6)10(12)5-7/h3,5,8,13H,1-2,4H2/t8-/m1/s1
• InChI Key： XQIONCDGNVRBQG-MRVPVSSYSA-N
• SMILES： C1C2=C(C(F)=CC(F)=C2)CC[C@H]1O

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol

Comprehensive Overview of (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol (CAS No. 173996-25-3)

The compound (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol (CAS No. 173996-25-3) is a fluorinated tetrahydronaphthalenol derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders. The fluorine atoms at positions 5 and 7 enhance its metabolic stability and binding affinity, making it a hotspot for modern medicinal chemistry.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in precision medicine and agrochemicals. (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol aligns with this trend, as its structure is optimized for lipophilicity and bioavailability. A common query among researchers is how this compound compares to non-fluorinated analogs in terms of pharmacokinetic properties. Studies suggest that the difluoro substitution significantly improves blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted therapies.

The synthesis of 173996-25-3 typically involves asymmetric hydrogenation and fluorination steps, with emphasis on enantioselective catalysis to preserve the (2R)-configuration. This process is often discussed in forums focusing on green chemistry, as researchers seek eco-friendly alternatives to traditional fluorination methods. Another trending topic is the compound’s potential in neurodegenerative disease research, particularly for modulating dopamine receptors or serotonin pathways.

From an industrial perspective, (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol is gaining attention for its scalability. Companies specializing in custom synthesis highlight its compatibility with continuous flow chemistry, a technique reducing production costs and waste. Analytical challenges, such as chiral purity determination via HPLC or NMR, are also frequently addressed in technical literature.

Environmental and regulatory aspects of fluorinated compounds are under scrutiny, and 173996-25-3 is no exception. Its ecological impact and biodegradability are subjects of ongoing studies, aligning with the EU’s REACH and FDA’s guidelines. Researchers often search for structure-activity relationship (SAR) data to optimize its derivatives while minimizing environmental risks.

In summary, (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol represents a convergence of cutting-edge synthetic chemistry and therapeutic innovation. Its versatility in drug design, coupled with advancements in sustainable manufacturing, positions it as a compound of enduring relevance in scientific and industrial communities.